Cas no 1797123-89-7 (N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide)

• Product Name: N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide
• CAS No: 1797123-89-7
• MF: C₂₁H₂₉N₅O₃S
• MW: 431.551663160324
• CID: 5404726
• Update Time: 2025-07-19

N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methylsulfamoyl]phenyl]propanamide
• N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide

• Inchi： 1S/C21H29N5O3S/c1-5-21(27)22-17-7-8-19(15(2)14-17)30(28,29)25(4)18-10-12-26(13-11-18)20-9-6-16(3)23-24-20/h6-9,14,18H,5,10-13H2,1-4H3,(H,22,27)
• InChI Key： CHMLYXHWUKEVKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N(C2CCN(C3=NN=C(C)C=C3)CC2)C)(=O)=O)C(C)=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide

Introduction to N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide (CAS No. 1797123-89-7)

N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797123-89-7, represents a culmination of advanced synthetic chemistry and molecular design, aimed at addressing complex biological targets. The intricate structure of this molecule, featuring multiple functional groups, makes it a promising candidate for further exploration in drug discovery.

The chemical structure of N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide is characterized by its phenyl ring substituted with a sulfamoyl group, which is further connected to a piperidine moiety. This piperidine moiety itself is linked to a 6-methylpyridazine ring, adding another layer of complexity and potential for interaction with biological systems. The presence of these functional groups not only influences the compound's physicochemical properties but also its pharmacological behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. The sulfamoyl group in N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide is particularly interesting as it has been shown to exhibit strong binding interactions with various biological targets. This has led to its investigation as a potential lead compound in the development of new therapeutic agents.

In the realm of drug discovery, the identification of novel molecular entities that can modulate biological pathways is crucial. N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}sulfamoyl)phenyl]propanamide fits into this category, offering a unique combination of structural features that may translate into therapeutic efficacy. The methyl substituents on the phenyl ring and the piperidine moiety contribute to the compound's overall lipophilicity, which is a critical factor in drug absorption and distribution.

One of the most exciting aspects of this compound is its potential application in addressing inflammatory and immunological disorders. The sulfamoyl group has been extensively studied for its anti-inflammatory properties, and the presence of this group in N-[3-methyl-4-({[1-(6-methylpyridazin-3-yl)piperidin-4-yll)methyl}sulfamoyl)phenyl]propanamide suggests that it may have similar effects. Additionally, the 6-methylpyridazine ring has been associated with activities that modulate immune responses, making this compound a multifaceted tool for further investigation.

The synthesis of N-[3-methyl-4-({[1-(6-methylpyridazin-3-yll)piperidin -4-yll)methyll)sulfamoyl)phenyl]propanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

As research continues to uncover new biological targets and mechanisms, compounds like N-[3-methyl -4-{([1-(6-methylpyridazin -3-yll)piperidin -4-yll)methyll)sulfamoyl)phenyll propanamide will play an increasingly important role in therapeutic development. The ability to design molecules with specific interactions tailored to disease pathways underscores the importance of innovative chemical approaches in medicine. The ongoing exploration of this compound's pharmacological profile holds promise for future applications in both academia and industry.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the process of identifying promising candidates like N-[3-methyl -4-{([1-(6-methylpyridazin -3-yll)piperidin -4-yll)methyll)sulfamoyl)phenyll propanamide. These methodologies allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity, thereby streamlining the drug discovery pipeline. The insights gained from these studies are invaluable for guiding subsequent optimization efforts.

In conclusion, N-[3-methyl -4-{([1-(6-methylpyridazin -3-yll)piperidin -4-yll)methyll)sulfamoyl)phenyll propanamide (CAS No. 1797123 -89 -7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile tool for exploring novel therapeutic strategies. As research progresses, this compound is poised to contribute to the development of new treatments for various diseases, highlighting its importance in modern medicinal chemistry.